Cas no 1311279-31-8 (3-(6-Chloro-4-trifluoromethyl-pyridin-2-yl)-1,1-dimethyl-urea)

3-(6-Chloro-4-trifluoromethyl-pyridin-2-yl)-1,1-dimethyl-urea is a selective herbicide belonging to the urea derivative class, specifically designed for broadleaf weed control in agricultural applications. Its chemical structure features a chloro-substituted pyridine ring with a trifluoromethyl group, enhancing its herbicidal activity and environmental stability. The compound acts as a potent inhibitor of photosynthesis by targeting the photosystem II (PSII) complex in susceptible plants, leading to rapid weed suppression. Key advantages include high efficacy at low application rates, excellent crop selectivity in certain cereals, and resistance to degradation under field conditions. The trifluoromethyl group contributes to improved lipophilicity, facilitating foliar absorption and systemic translocation. This herbicide demonstrates favorable soil residual activity while maintaining a favorable toxicological profile for integrated pest management systems.

3-(6-Chloro-4-trifluoromethyl-pyridin-2-yl)-1,1-dimethyl-urea structure

1311279-31-8 structure

Product Name:3-(6-Chloro-4-trifluoromethyl-pyridin-2-yl)-1,1-dimethyl-urea

CAS No:1311279-31-8

MF:C₉H₉ClF₃N₃O

MW:267.635471105576

MDL:MFCD19981217

CID:4693727

Update Time:2025-07-02

3-(6-Chloro-4-trifluoromethyl-pyridin-2-yl)-1,1-dimethyl-urea Chemical and Physical Properties

Names and Identifiers

- 3-(6-Chloro-4-trifluoromethyl-pyridin-2-yl)-1,1-dimethyl-urea
- 3-(6-Chloro-4-trifluoromethylpyridin-2-yl)-1,1-dimethyl-urea
- MDL： MFCD19981217
- Inchi： 1S/C9H9ClF3N3O/c1-16(2)8(17)15-7-4-5(9(11,12)13)3-6(10)14-7/h3-4H,1-2H3,(H,14,15,17)
- InChI Key： BDAPGAOMWDXNJH-UHFFFAOYSA-N
- SMILES： ClC1=CC(C(F)(F)F)=CC(=N1)NC(N(C)C)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 285
Topological Polar Surface Area: 45.2

3-(6-Chloro-4-trifluoromethyl-pyridin-2-yl)-1,1-dimethyl-urea Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB302741-100 mg	3-(6-Chloro-4-trifluoromethyl-pyridin-2-yl)-1,1-dimethyl-urea, 95%; .	1311279-31-8	95%	100 mg	€252.10	2023-07-20
abcr	AB302741-100mg	3-(6-Chloro-4-trifluoromethyl-pyridin-2-yl)-1,1-dimethyl-urea, 95%; .	1311279-31-8	95%	100mg	€252.10	2025-02-19

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Additional information on 3-(6-Chloro-4-trifluoromethyl-pyridin-2-yl)-1,1-dimethyl-urea

Comprehensive Overview of 3-(6-Chloro-4-trifluoromethyl-pyridin-2-yl)-1,1-dimethyl-urea (CAS No. 1311279-31-8)

3-(6-Chloro-4-trifluoromethyl-pyridin-2-yl)-1,1-dimethyl-urea (CAS No. 1311279-31-8) is a specialized chemical compound gaining attention in agrochemical and pharmaceutical research due to its unique structural properties. This pyridine-derived urea features a chloro-trifluoromethyl substitution pattern, which enhances its biological activity and stability. Researchers are increasingly exploring its potential as a key intermediate in the synthesis of novel crop protection agents and small-molecule therapeutics, aligning with the growing demand for sustainable agriculture and targeted drug development.

The compound's molecular structure combines a 6-chloro-4-trifluoromethyl-pyridine moiety with a dimethylurea group, creating a balanced lipophilicity that improves membrane permeability—a critical factor in both agrochemical and pharmaceutical applications. Recent studies highlight its role in modulating enzyme inhibition pathways, particularly in plant pathogens, making it a candidate for next-generation fungicides and herbicides. This aligns with the global trend toward precision farming and reduced environmental impact, topics frequently searched in AI-driven agricultural analytics platforms.

From a synthetic chemistry perspective, CAS 1311279-31-8 exemplifies the strategic use of halogenated heterocycles to fine-tune bioactivity. The trifluoromethyl group contributes to metabolic stability, while the chloro substituent facilitates selective binding to biological targets. These features resonate with current industry searches for "fluorinated agrochemicals" and "H-bond donor/acceptors in drug design," reflecting its dual relevance across sectors. Analytical techniques like HPLC-MS and NMR are typically employed to validate its purity, a crucial parameter given its use in high-value applications.

Environmental and regulatory considerations for 3-(6-Chloro-4-trifluoromethyl-pyridin-2-yl)-1,1-dimethyl-urea are increasingly scrutinized, mirroring broader concerns about PFAS alternatives and green chemistry. Its degradation profile and ecotoxicological data are active research areas, particularly in jurisdictions with stringent REACH-like regulations. This compound's low vertebrate toxicity (as per preliminary studies) positions it favorably compared to legacy agrochemicals, addressing frequent queries about "safer pesticide formulations."

In pharmaceutical contexts, the urea scaffold of CAS 1311279-31-8 attracts interest for its potential in kinase inhibitor development. Computational models suggest favorable interactions with ATP-binding pockets, sparking investigations into anticancer and anti-inflammatory applications. These align with trending searches for "heterocyclic drug candidates 2024" and "fragment-based drug discovery." The compound's logP (~2.8) and tPSA (~41 Å²) values further support its drug-like properties.

Supply chain dynamics for this niche compound reflect broader shifts in specialty chemicals procurement. With major producers concentrated in Asia and Europe, its availability is influenced by API manufacturing trends and custom synthesis demands—topics frequently queried in B2B chemical databases. Proper storage recommendations (2-8°C under inert atmosphere) and handling protocols ensure stability, while GC-FID remains the gold standard for quality control in bulk quantities.

Future research directions for 1311279-31-8 may explore its structure-activity relationships through systematic SAR studies, particularly modifications to the dimethylurea moiety. Such investigations could unlock applications in neurological disorders or antiviral therapies, areas dominating recent biomedical literature searches. Its compatibility with click chemistry approaches also opens avenues for bioconjugation and prodrug development.